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Compound of Interest

Compound Name: trans-2-Nonenal-D4

Cat. No.: B590956

An In-depth Technical Guide to trans-2-Nonenal-D4

Introduction

trans-2-Nonenal-D4 is the deuterated analogue of trans-2-Nonenal, an unsaturated aldehyde
that is a significant biomarker and mediator of oxidative stress. The parent compound, trans-2-
Nonenal, is an endogenous product of the lipid peroxidation of polyunsaturated fatty acids
(PUFAS).[1][2] It is recognized by its characteristic unpleasant greasy and grassy odor and is a
major contributor to the body odor associated with aging.[1][3] Due to its high reactivity, trans-2-
Nonenal readily forms covalent adducts with macromolecules such as proteins and nucleic
acids, implicating it in the pathophysiology of numerous diseases, including cardiovascular and
neurodegenerative conditions.[1][4][5] The deuterated form, trans-2-Nonenal-D4, serves as an
invaluable internal standard for the accurate quantification of endogenous trans-2-Nonenal in
complex biological matrices using mass spectrometry-based methods.

Chemical Structure and Properties

trans-2-Nonenal-D4 is specifically labeled with four deuterium atoms on the terminal carbons
(C8 and C9), which makes it chemically identical to its unlabeled counterpart in terms of
reactivity but distinguishable by its higher mass.

Table 1: Chemical and Physical Properties of trans-2-Nonenal-D4
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Property

Value

Reference

Chemical Name

trans-2-Nonenal-8,8,9,9-D4

Synonyms (2E)-2-Nonenal-8,8,9,9-D4

CAS Number 221681-22-7

Molecular Formula CoH12D40 [6]
Molecular Weight 144.25 g/mol [6]
Appearance Liquid

Storage 2-8°C, Refrigerator

Table 2: Chemical and Physical Properties of trans-2-Nonenal (Unlabeled)

Property Value Reference
CAS Number 18829-56-6 [7181[9]
Molecular Formula CoH160 [8]
Molecular Weight 140.22 g/mol [2][8][10]
Appearance Colorless to pale yellow liquid [O][11]
Density 0.846 g/mL at 25°C [2]

Boiling Point 88-90°C at 12 mmHg [2]

Refractive Index

n20/D 1.453

[2]

Solubility

Insoluble in water; Soluble in

alcohol and oils

[2][9]

Odor

Green, cucumber, iris, citrus,

fatty

[9]

Biological Significance and Signaling Pathways
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trans-2-Nonenal is generated from the oxidative degradation of w-7 and w-9 polyunsaturated
fatty acids, such as palmitoleic acid and oleic acid, through a free radical-mediated cascade.[1]
This process, known as lipid peroxidation, is a hallmark of oxidative stress.
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Caption: Formation of trans-2-Nonenal via lipid peroxidation.
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The high electrophilicity of trans-2-Nonenal, conferred by its a,B-unsaturated aldehyde
structure, allows it to react with nucleophilic residues in proteins, primarily the sulfhydryl group
of cysteine, the e-amino group of lysine, and the imidazole group of histidine.[1] This covalent
modification can alter protein structure and function, leading to cellular damage.
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Caption: Reaction of trans-2-Nonenal with protein residues.

Experimental Protocols

trans-2-Nonenal-D4 is crucial for quantifying the unlabeled aldehyde in biological samples.
Below are summaries of typical experimental methodologies.

Synthesis of trans-2-Nonenal

A common laboratory synthesis involves a cross-metathesis reaction.[12]
e Reactants: 1-octene and acrolein.
o Catalyst: A ruthenium-based catalyst (e.g., Grubbs catalyst) is added to a flask.[12]

e Solvent: Dichloromethane is typically used.[12]
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e Procedure: The reactants are added to the catalyst solution in the solvent and stirred under a
nitrogen atmosphere for approximately 24 hours.[12]

« Purification: The solvent is removed under vacuum, and the remaining mixture is purified
using column chromatography on silica gel, typically with a hexane/diethyl ether gradient, to
isolate the trans-2-Nonenal product.[12]

Quantification of trans-2-Nonenal-Protein Adducts by
LC/MS/IMS

This protocol outlines the detection of the specific lysine adduct, HHP-lysine, derived from
trans-2-Nonenal.[1][13]

o Sample Preparation: Proteins are extracted from a biological sample (e.g., tissue
homogenate or plasma). The sample is spiked with a known amount of an appropriate
internal standard.

o Proteolysis: The extracted proteins are subjected to exhaustive enzymatic digestion (e.g.,
using pronase or a combination of proteases) to release the modified amino acids.

o Chromatography: The resulting digest is analyzed by High-Performance Liquid
Chromatography (HPLC) to separate the components.

e Mass Spectrometry: The HPLC eluent is directed to an Electrospray lonization (ESI) source
coupled to a tandem mass spectrometer (MS/MS).[1][13]

o Detection: The instrument is operated in Multiple Reaction Monitoring (MRM) mode to
specifically detect the transition from the precursor ion of HHP-lysine to its characteristic
product ion (e.g., m/z 389 — 260 for HHP-lysine).[1] Quantification is achieved by comparing
the signal of the endogenous adduct to that of the stable isotope-labeled internal standard.
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Caption: Workflow for detecting protein-nonenal adducts.

Conclusion

trans-2-Nonenal-D4 is an essential tool for researchers in the fields of oxidative stress, aging,
and drug development. Its use as an internal standard enables the precise measurement of its
parent compound, a key lipid peroxidation product implicated in cellular damage and disease.
Understanding the formation, reactivity, and analytical detection of trans-2-Nonenal provides
critical insights into the molecular mechanisms of oxidative stress and offers potential targets
for therapeutic intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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